Cas no 2098076-03-8 (4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid
• CAS No: 2098076-03-8
• MF: C₉H₁₃F₂NO₄
• MW: 237.20062994957
• CID: 5728159
• PubChem ID: 121204071
• Update Time: 2025-10-23

4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl]-4-oxobutanoic acid
• starbld0014046
• F1907-8015
• 4-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid
• 2098076-03-8
• AKOS026712358
• 1-Pyrrolidinebutanoic acid, 4,4-difluoro-2-(hydroxymethyl)-γ-oxo-
• 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C9H13F2NO4/c10-9(11)3-6(4-13)12(5-9)7(14)1-2-8(15)16/h6,13H,1-5H2,(H,15,16)
• InChI Key： ITNQPYVXNRLSML-UHFFFAOYSA-N
• SMILES： FC1(CN(C(CCC(=O)O)=O)C(CO)C1)F

Computed Properties

• Exact Mass: 237.08126422g/mol
• Monoisotopic Mass: 237.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 450.7±45.0 °C(Predicted)
• pka: 4.80±0.17(Predicted)

Additional information on 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid

4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid (CAS No. 2098076-03-8): A Comprehensive Overview

4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid (CAS No. 2098076-03-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid is composed of a pyrrolidine ring with difluoro and hydroxymethyl substituents, linked to a carboxylic acid group through a ketone functionality. This intricate arrangement imparts the compound with distinct chemical and biological properties, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent for conditions such as diabetes and obesity.

In addition to its metabolic effects, 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid has shown promise in neurodegenerative disease research. A study in the Journal of Neurochemistry reported that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid involves several well-defined steps. The key intermediates are typically prepared through a combination of organic synthesis techniques, including nucleophilic substitution, reduction, and esterification reactions. The final product is obtained through careful purification methods to ensure high purity and yield.

The physicochemical properties of 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid, such as its solubility and stability, have been extensively studied to optimize its use in pharmaceutical formulations. It has been found to exhibit good solubility in polar solvents and moderate stability under physiological conditions, which are crucial factors for its application in drug delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 4-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)-4-oxobutanoic acid (CAS No. 2098076-03-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.